Cas no 1805935-92-5 (Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-6-acetate)

• Product Name: Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-6-acetate
• CAS No: 1805935-92-5
• MF: C₉H₇BrF₂N₂O₄
• MW: 325.063688516617
• CID: 4865117
• Update Time: 2025-06-14

Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-6-acetate

• Inchi： 1S/C9H7BrF2N2O4/c1-18-6(15)3-4-2-5(9(11)12)7(14(16)17)8(10)13-4/h2,9H,3H2,1H3
• InChI Key： FXPYROOIWSSDLE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(CC(=O)OC)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-6-acetate

Comprehensive Overview of Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-6-acetate (CAS No. 1805935-92-5)

Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-6-acetate (CAS No. 1805935-92-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine, difluoromethyl, and nitro functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are increasingly exploring its role in the synthesis of novel bioactive molecules, particularly in the context of heterocyclic chemistry and fluorinated compounds, which are pivotal in modern medicinal chemistry.

The structural complexity of Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-6-acetate makes it a valuable intermediate for constructing more elaborate molecular frameworks. Its pyridine core is a common motif in FDA-approved drugs, while the difluoromethyl group enhances metabolic stability and bioavailability—a critical factor in the development of next-generation therapeutics. Recent studies highlight its utility in catalyzed cross-coupling reactions, a hot topic in synthetic organic chemistry, where efficiency and selectivity are paramount.

In the agrochemical sector, Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-6-acetate is being investigated for its potential as a precursor to crop protection agents. The incorporation of fluorine atoms into agrochemicals is a growing trend, as it often improves pesticidal activity and environmental persistence. This aligns with the industry's focus on sustainable agriculture and green chemistry, addressing global concerns about food security and ecological impact.

From a technical perspective, the synthesis of Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-6-acetate involves multi-step protocols, including halogenation, nitration, and esterification. These processes are optimized for yield and purity, catering to the stringent requirements of industrial and academic laboratories. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are routinely employed to confirm its structural integrity, ensuring reproducibility in downstream applications.

The compound's relevance extends to material science, where its electron-deficient nitropyridine moiety is exploited in the design of organic semiconductors and photoactive materials. With the rise of flexible electronics and optoelectronic devices, researchers are keen to leverage its properties for advanced technological solutions. This intersection of chemistry and engineering underscores its versatility beyond traditional domains.

Safety and handling of Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-6-acetate adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its reactive functional groups warrant cautious handling to prevent unintended reactions. Regulatory compliance, including REACH and GMP guidelines, is maintained for commercial distribution, ensuring alignment with international standards.

In summary, Methyl 2-bromo-4-(difluoromethyl)-3-nitropyridine-6-acetate (CAS No. 1805935-92-5) represents a cutting-edge tool for innovators in pharmaceuticals, agrochemicals, and materials. Its multifaceted applications reflect the evolving demands of science and industry, making it a compound of enduring interest. As research progresses, its role in addressing global health challenges and technological advancements is poised to expand further.